1-(1H-benzimidazol-2-yl)ethanamine

• IUPAC Name: 1-(1H-benzimidazol-2-yl)ethanamine
• InChI: InChI=1S/C9H11N3/c1-6(10)9-11-7-4-2-3-5-8(7)12-9/h2-6H,10H2,1H3,(H,11,12)
• InChI Key: NXSULSSADMIWQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1)N
• Molecular Formula: C9H11N3
• Molecular Weight: 161.20 g/mol
• CAS No.: 74461-35-1

Description

1-(1H-benzimidazol-2-yl)ethanamine is a useful research compound. Its molecular formula is C9H11N3 and its molecular weight is 161.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystal Engineering

The protonated benzimidazole moiety, similar to 1-(1H-benzimidazol-2-yl)ethanamine, has been studied for its potential in crystal engineering. Research demonstrated that it could be a useful synthon for creating crystal lattices, particularly through stacking interactions and hydrogen bonding, suggesting its application in material science and molecular architecture (Matthews et al., 2003).

Structural Characterization

Structural characterization of derivatives of this compound has been conducted using techniques like X-ray diffraction, NMR, and FT-IR spectroscopy. This research aids in understanding the molecular structures and properties of such compounds, which is crucial in fields like medicinal chemistry and material science (Tavman & Sayil, 2013).

Synthesis of Benzimidazole Derivatives

Research has focused on the synthesis of benzimidazole derivatives, including those related to this compound, for various applications. These include the development of metal complexes with potential antioxidant and enzymatic inhibition properties, useful in fields like biochemistry and pharmaceuticals (Taj et al., 2020).

Catalytic Applications

Some studies have explored the catalytic capabilities of α-amino-benzimidazole derivatives, including this compound, in reactions like the transfer hydrogenation of ketones. This suggests potential applications in synthetic chemistry and industrial processes (Duan et al., 2012).

Antimicrobial and Antifungal Activity

Certain benzimidazole derivatives have demonstrated antimicrobial and antifungal activities. The structure-activity relationship analyses indicate that the substituents on the bicyclic heterocycle significantly influence this activity, making these compounds of interest in the development of new antimicrobial agents (Alasmary et al., 2015).

Complex Formation and Metal Interaction Studies

Studies have been conducted on the formation of solid complexes with metals like Cobalt (II), Nickel (II), and Copper (II) using benzimidazole derivatives. Such research has implications in fields like coordination chemistry and could potentially be applied in catalysis, material science, and pharmaceuticals (Bala & Ahmad, 2012).

Safety and Hazards

“1-(1H-benzimidazol-2-yl)ethanamine” is classified as an irritant.

Mechanism of Action

Target of Action

Benzimidazole derivatives, which this compound is a part of, have been reported to exhibit diverse pharmacological activities . They have shown antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities . The specific targets for these activities can vary widely, depending on the specific derivative and its functional groups.

Mode of Action

Benzimidazole derivatives have been found to interact with their targets in various ways, leading to different biological effects . For instance, some benzimidazole derivatives have been found to inhibit the polymerization of tubulin , which is crucial for cell division and could explain their anticancer activity.

Biochemical Pathways

For instance, the inhibition of tubulin polymerization would affect the cell cycle and potentially lead to cell death .

Result of Action

Based on the activities of benzimidazole derivatives, it can be inferred that the compound could potentially have antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory effects .